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Compound of Interest

Compound Name: Iron nitrate

Cat. No.: B083410

An In-depth Technical Guide to the Hazards and Safety Precautions for Ferric Nitrate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the hazards associated with ferric nitrate and
the necessary safety precautions for its handling and use in a laboratory setting. The
information is intended for professionals in research, science, and drug development who may
work with this chemical.

Hazard Identification and Classification

Ferric nitrate, also known as iron (1) nitrate, is a strong oxidizing agent that presents several
hazards. It is crucial to understand these risks to ensure safe handling.

1.1 Physical and Chemical Hazards

Ferric nitrate is a violet crystalline solid that is noncombustible but can accelerate the burning of
combustible materials.[1] If large quantities are involved in a fire, or if the combustible material
is finely divided, an explosion may result.[1] Prolonged exposure to heat or fire may also lead

to an explosion.[1] When involved in a fire, it produces toxic oxides of nitrogen.[1]

1.2 Health Hazards

Ferric nitrate is a skin, eye, and respiratory tract irritant.[1][2] Inhalation, ingestion, or contact
with the skin and eyes may cause severe injury, burns, or even death.[1]
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o Acute Effects:

o Inhalation: Can irritate the nose and throat, causing coughing and wheezing.[3] High levels
of exposure may reduce the blood's ability to transport oxygen, leading to
methemoglobinemia, which is characterized by headache, fatigue, dizziness, and a blue
coloration of the skin and lips.[3] Very high levels of exposure can cause breathing
difficulties, collapse, and death.[3]

o Skin Contact: Can cause skin irritation.[2]

o Eye Contact: Can cause eye irritation.[2]

o Ingestion: Moderately toxic by ingestion.[2]
e Chronic Effects:

o Repeated high exposures may lead to an excess of iron in the body, causing nausea,
vomiting, stomach pain, constipation, and black bowel movements.[3]

o May cause liver damage with chronic exposure.[1][3]

Quantitative Toxicological and Exposure Data

The following tables summarize the key quantitative data regarding the toxicity and permissible
exposure limits for ferric nitrate.

Table 1: Acute Toxicity Data

Parameter Value Species Reference

Oral LD50 3250 mg/kg Rat [4][5][6]

Table 2: Permissible Exposure Limits for Soluble Iron Salts (as Iron)
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Organization Limit Duration Reference
OSHA (PEL) 1 mg/m?3 8-hour TWA [7]
NIOSH (REL) 1 mg/m3 10-hour TWA [7]
ACGIH (TLV) 1 mg/m3 8-hour TWA [7]

Experimental Protocols for Toxicological Studies

The following are detailed methodologies for key toxicological experiments relevant to
assessing the hazards of ferric nitrate, based on internationally recognized guidelines.

3.1 Acute Oral Toxicity Study (OECD 420: Fixed Dose Procedure)
This method is designed to assess the acute oral toxicity of a substance.

e Principle: A stepwise procedure is used where a fixed dose is administered to a small
number of animals. The outcome of this initial step determines the next dose level.

» Methodology:
o Animals: Healthy, young adult rats of a single sex (typically females) are used.

o Housing: Animals are housed in appropriate conditions with controlled temperature,
humidity, and light cycles.

o Fasting: Animals are fasted overnight before dosing.
o Dose Administration: The test substance is administered orally by gavage in a single dose.

o Observation Period: Animals are observed for a minimum of 14 days for signs of toxicity
and mortality.

o Clinical Observations: Detailed observations of the animals' appearance and behavior are
recorded.

o Body Weight: Body weights are recorded at the start and end of the study.
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o Necropsy: A gross necropsy is performed on all animals at the end of the study.
3.2 Acute Dermal Irritation/Corrosion Study (OECD 404)
This study evaluates the potential of a substance to cause skin irritation or corrosion.

o Principle: The test substance is applied to the skin of an animal, and the resulting skin
reaction is observed and scored.

o Methodology:
o Animals: Healthy, young adult albino rabbits are typically used.
o Preparation: The fur on the dorsal area of the animal is clipped 24 hours before the test.

o Application: A small amount of the test substance is applied to a small area of the skin and
covered with a gauze patch and semi-occlusive dressing.

o Exposure: The exposure period is typically 4 hours.

o Observation: The skin is examined for erythema and edema at 1, 24, 48, and 72 hours
after patch removal.

o Scoring: The severity of the skin reactions is scored according to a standardized grading
system.

3.3 Acute Eye Irritation/Corrosion Study (OECD 405)
This test assesses the potential of a substance to cause eye irritation or corrosion.

¢ Principle: The test substance is instilled into the eye of an animal, and the resulting ocular
reactions are observed and scored.

e Methodology:

o Animals: Healthy, young adult albino rabbits are generally used.
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o Application: A single dose of the test substance is instilled into the conjunctival sac of one
eye. The other eye serves as a control.

o Observation: The eyes are examined for reactions in the cornea, iris, and conjunctiva at 1,
24, 48, and 72 hours after instillation.

o Scoring: The severity of the ocular lesions is scored using a standardized system.
Safety Precautions and Handling
Strict adherence to safety protocols is mandatory when working with ferric nitrate.
4.1 Personal Protective Equipment (PPE)
» Eye Protection: Chemical splash and dust-proof safety goggles are essential.[2]

« Skin Protection: Chemically protective gloves and a lab coat or other protective clothing
should be worn.[2]

o Respiratory Protection: In case of insufficient ventilation or when generating dust, a NIOSH-
approved respirator should be used.[2]

4.2 Engineering Controls

» Ventilation: Work should be conducted in a well-ventilated area, preferably in a fume hood, to
maintain exposure below permissible limits.[2]

4.3 Safe Handling and Storage

» Handling:
o Avoid generating dust.[2]
o Wash hands and face thoroughly after handling and before eating, drinking, or smoking.[2]
o Remove and launder contaminated clothing before reuse.[2]

» Storage:

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.eaht.org/m/journal/view.php?doi=10.5620/eht.2011.26.e2011014
https://www.eaht.org/m/journal/view.php?doi=10.5620/eht.2011.26.e2011014
https://www.eaht.org/m/journal/view.php?doi=10.5620/eht.2011.26.e2011014
https://www.eaht.org/m/journal/view.php?doi=10.5620/eht.2011.26.e2011014
https://www.eaht.org/m/journal/view.php?doi=10.5620/eht.2011.26.e2011014
https://www.eaht.org/m/journal/view.php?doi=10.5620/eht.2011.26.e2011014
https://www.eaht.org/m/journal/view.php?doi=10.5620/eht.2011.26.e2011014
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083410?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

[e]

Store in a cool, dry, well-ventilated area away from direct sunlight.[4]

(¢]

Keep containers tightly closed.[4]

[¢]

Store away from combustible materials and other incompatible substances.[4]

[¢]

Aqueous solutions of ferric nitrate are corrosive to metals and should not be stored in
metal containers.[2]

4.4 Incompatible Materials

Ferric nitrate is a strong oxidizer and is incompatible with:

Combustible materials (e.g., wood, paper, oil)[2]

Organic compounds[3]

Reducing agents[3]

Alkyl esters][3]

Emergency Procedures

5.1 First Aid Measures

 Inhalation: Remove the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[4]

» Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with water for at
least 15 minutes. Seek medical attention if irritation persists.[4]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Remove contact lenses if present and easy to do. Continue rinsing.
Seek medical attention.[4]

 Ingestion: Do NOT induce vomiting. If the person is conscious, give large amounts of water
to drink. Never give anything by mouth to an unconscious person. Seek immediate medical
attention.[4]
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5.2 Fire-Fighting Measures

» Extinguishing Media: Use water spray to extinguish fires involving ferric nitrate.[4] Do not use
dry chemical or CO2 extinguishers.[3]

e Special Hazards: As an oxidizer, it will increase the intensity of a fire.[1] Fires involving ferric
nitrate will produce toxic oxides of nitrogen and nitric acid vapor.[1]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[7]

5.3 Accidental Release Measures

o Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal
protective equipment.

e Environmental Precautions: Prevent the spill from entering drains or waterways.[5]

o Containment and Cleanup:

[e]

Ventilate the area of the spill.

o

Remove all sources of ignition.

[¢]

Keep combustibles away from the spilled material.[2]

[e]

For solid spills, carefully sweep up the material to avoid generating dust and place it in a
suitable, closed container for disposal.

[¢]

For liquid spills, absorb the product with an inert absorbent material and place it in a
suitable container for disposal.[4]

Visualizations

6.1 Emergency Response Workflow for Ferric Nitrate Spill
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Ferric Nitrate Spill Occurs

Evacuate Immediate Area

:

Don Appropriate PPE
(Goggles, Gloves, Respirator)

:

Ensure Adequate Ventilation

l

Remove Ignition Sources

:

Contain the Spill

f Solid If Liquid
Solid Spill Liquid Spill
Sweep Up Solid Material Absorb with Inert Material

; ;

Collect in Labeled Container

l

Decontaminate Spill Area

;

Dispose of as Hazardous Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nitrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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